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Compound of Interest

3-aminothiophene-2-carboxylic
Compound Name:

Acid
CAS No.: 55341-87-2
Cat. No.: B1270715

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 3-aminothiophene-2-carboxylic acid, a
heterocyclic compound of significant interest in medicinal chemistry and materials science. It
serves as a core scaffold for the synthesis of various biologically active molecules. This guide
covers its fundamental chemical properties, synthesis protocols, and its role in the development
of novel therapeutics.

Core Compound Identification and Properties

3-Aminothiophene-2-carboxylic acid is a thiophene derivative characterized by an amino
group at the 3-position and a carboxylic acid group at the 2-position.

o CAS Number: 55341-87-2[1][2][3][4][5]
e Molecular Formula: CsHsNO2S[1][3][4][5]

e Molecular Weight: 143.17 g/mol [1]
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e Synonyms: 3-Amino-2-thiophenecarboxylic acid, 3-amino-2-thenoic acid[1][3]

The molecular structure is depicted below:

Source: PubChem CID 3085549

The following table summarizes key quantitative data for 3-aminothiophene-2-carboxylic

acid.
Property Value Source
Boiling Point 399 °C at 760 mmHg [3]
pKa 4.07 £ 0.10 (Predicted) [4]
Purity Available as 95% or 99% [3][5]

Synthesis and Experimental Protocols

The synthesis of 3-aminothiophene-2-carboxylic acid often involves the preparation of an
ester precursor, followed by hydrolysis. A common and versatile method for constructing the 2-
aminothiophene core is the Gewald reaction[6].

This protocol describes the final step in synthesizing the title compound from its methyl ester
precursor, as adapted from patent literature.

Objective: To hydrolyze the methyl ester of 3-aminothiophene-2-carboxylic acid to yield the
free carboxylic acid.
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Materials:

Methyl 3-aminothiophene-2-carboxylate

4 N aqueous sodium hydroxide (NaOH) solution

Dilute hydrochloric acid (HCI)

Reflux apparatus

Standard laboratory glassware

Procedure:

3.9 g of methyl 3-aminothiophene-2-carboxylate is combined with 20 cm3 of 4 N aqueous
sodium hydroxide solution in a round-bottom flask.[7]

o The mixture is heated under reflux for a duration of 2 hours.[7]
 After the reflux period, the reaction mixture is allowed to cool to room temperature.[7]
e Once cooled, the solution is acidified using dilute hydrochloric acid.[7]

» Upon acidification, 3-aminothiophene-2-carboxylic acid precipitates from the solution as a
thick, colorless solid.[7]

o The precipitate is collected, typically by filtration, and washed to remove residual acid and
salts.

e The final product can be dried under vacuum. The reported yield for this transformation is
high, around 94% of the theoretical yield.[7]

The diagram below illustrates a common synthetic pathway to 3-aminothiophene-2-
carboxylic acid, starting from the Gewald reaction to form the ester intermediate, followed by
hydrolysis.
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Step 1: Gewald Reaction

o-Mercaptoaldehyde or Ketone +
Activated Nitrile (e.g., Methyl Cyanoacetate)

Base catalyst (e.g., amine)

Gewald Aminothiophene Synthesis

Methyl 3-aminothiophene-2-carboxylate
(Ester Intermediate)

Base (e.g., NaOH)

~

Step 2: Hydrolysis

Saponification

Acidification (e.g., HCI)

3-Aminothiophene-2-carboxylic acid

Click to download full resolution via product page

Caption: General synthesis workflow for 3-aminothiophene-2-carboxylic acid.

Applications in Drug Discovery and Medicinal
Chemistry

While 3-aminothiophene-2-carboxylic acid itself is primarily a building block, its derivatives
are a focal point of significant research in drug development due to their diverse
pharmacological activities.
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Recent studies have identified derivatives of 3-arylaminothiophene-2-carboxylic acid as potent
inhibitors of the fat mass and obesity-associated protein (FTO).[8] FTO is an RNA demethylase
enzyme implicated in oncogenic pathways, particularly in acute myeloid leukemia (AML).[8]

e Mechanism of Action: By inhibiting the Né-methyladenosine (m®A) demethylase activity of
FTO, these compounds can modulate gene expression, leading to anti-leukemic effects.[8]

o Lead Compounds: A synthesized derivative, referred to as 120/F97, demonstrated strong
enzymatic inhibition and potent antiproliferative activity against AML cell lines.[8] This
compound was also shown to increase the protein levels of tumor suppressors like RARA
and ASB2 while decreasing the oncoprotein MYC.[8]

o Therapeutic Potential: The discovery of this class of inhibitors expands the chemical space
for targeting FTO and holds promise for the development of novel antileukemia drugs.[8]

The logical relationship from the core structure to its therapeutic application is outlined below.
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Caption: Pathway from chemical scaffold to therapeutic effect.

The 2-aminothiophene scaffold is a "privileged structure” in medicinal chemistry, appearing in
compounds with a wide array of biological activities, including:

¢ Anti-inflammatory agents[9]

« Antimicrobial and antibacterial agents[10][11]

¢ Antitumor and cytostatic agents[11][12]
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¢ Antiviral compounds[11]

The versatility of the 3-aminothiophene-2-carboxylic acid core allows for functionalization at
the amino and carboxylic acid groups, enabling the generation of large libraries of compounds
for screening and development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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